(2S)-2,5,5-Trimethylheptanoic acid

• IUPAC Name: (2S)-2,5,5-trimethylheptanoic acid
• InChI: InChI=1S/C10H20O2/c1-5-10(3,4)7-6-8(2)9(11)12/h8H,5-7H2,1-4H3,(H,11,12)/t8-/m0/s1
• InChI Key: SVXDZCSVQTYBNN-QMMMGPOBSA-N
• Canonical SMILES: CCC(C)(C)CCC(C)C(=O)O
• Isomeric SMILES: CCC(C)(C)CC[C@H](C)C(=O)O
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include the type of compound it is (for example, an amino acid, a carbohydrate, etc.) and its role or function if it’s biologically relevant.

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves examining the compound’s molecular geometry, bond lengths and angles, and other structural features. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions where the compound is a reactant, a product, or a catalyst. The conditions under which the reactions occur, the other reactants and products, and the mechanism of the reaction would all be part of this analysis.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index. Its chemical properties, such as its acidity or basicity, its redox potential, and its reactivity with other compounds, would also be studied.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve the compound’s metabolic pathway, its interactions with enzymes or other proteins, and its effects on the body.

Safety and Hazards

This involves studying the compound’s toxicity, its potential health effects, and precautions that should be taken when handling it. This information is typically found in the compound’s Material Safety Data Sheet.

Future Directions

This involves discussing potential future research directions involving the compound. This could include potential applications of the compound, unanswered questions about its properties or behavior, or new methods of synthesizing it.